3-amino-6,8-dibromo-2-methylquinazolin-4(3H)-one
Overview
Description
3-amino-6,8-dibromo-2-methylquinazolin-4(3H)-one is a heterocyclic compound that has shown potential in scientific research. This compound has been synthesized using various methods, and its mechanism of action has been studied in detail. In
Scientific Research Applications
Antimicrobial Properties
3-Amino-6,8-dibromo-2-methylquinazolin-4(3H)-one has been explored for its antimicrobial properties. Studies have shown that metal complexes of this compound exhibit significant activity against various bacteria and fungi, including Gram-positive and Gram-negative bacteria, as well as Candida albicans (Peter & Lucky, 2015). Similarly, Schiff bases synthesized from this compound demonstrate considerable antimicrobial activity, especially against strains like Staphylococcus aureus and Escherichia coli (Panneerselvam et al., 2009).
Anti-Tuberculosis Activity
Novel compounds based on 3-amino-6,8-dibromo-2-methylquinazolin-4(3H)-one have been identified as potent anti-tuberculosis agents. In particular, some analogs show activity comparable to standard anti-tuberculosis drugs like rifampicin (Panneerselvam et al., 2016).
Synthesis and Characterization of Isoxazole Derivatives
Research has been conducted on the synthesis of isoxazole derivatives incorporating the 6,8-dibromo-2-methylquinazolin-4-one moiety. These derivatives were evaluated for their antibacterial and antifungal activity, contributing to the field of medicinal chemistry (Savaliya, 2022).
Corrosion Inhibition
Schiff bases derived from 3-amino-6,8-dibromo-2-methylquinazolin-4(3H)-one have been examined for their corrosion inhibition properties. They were found to be efficient inhibitors for mild steel corrosion, highlighting their potential application in industrial contexts (Jamil et al., 2018).
Anticonvulsant Activity
Schiff bases of 3-amino-6,8-dibromo-2-phenyl-quinazolin-4(3H)-ones have demonstrated notable anticonvulsant activity in studies, suggesting their potential application in the treatment of seizure disorders (Paneersalvam et al., 2010).
Antioxidant Studies
Derivatives of 3-amino-2-methylquinazolin-4(3H)-one have been synthesized and characterized, showing significant potential as antioxidants. These compounds exhibited excellent scavenging capacity against radicals like DPPH and Nitric oxide (Al-azawi, 2016).
properties
IUPAC Name |
3-amino-6,8-dibromo-2-methylquinazolin-4-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7Br2N3O/c1-4-13-8-6(9(15)14(4)12)2-5(10)3-7(8)11/h2-3H,12H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UHTFEUZQHUMEIG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(C=C(C=C2Br)Br)C(=O)N1N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7Br2N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70541819 |
Source
|
| Record name | 3-Amino-6,8-dibromo-2-methylquinazolin-4(3H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70541819 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
332.98 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-amino-6,8-dibromo-2-methylquinazolin-4(3H)-one | |
CAS RN |
89258-53-7 |
Source
|
| Record name | 3-Amino-6,8-dibromo-2-methylquinazolin-4(3H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70541819 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[[13-[(8-Hydroxyquinolin-2-yl)methyl]-1-oxa-4,10,16-trithia-7,13-diazacyclooctadec-7-yl]methyl]quinolin-8-ol](/img/structure/B1626113.png)
![2-[p-(Chloromethyl)phenyl]propionic acid methyl ester](/img/structure/B1626116.png)